N2-Cyclohexyl-N1-phenylhydrazine
Overview
Description
N2-Cyclohexyl-N1-phenylhydrazine is a chemical compound with the molecular formula C12H18N2 . It is used in laboratory settings and for the synthesis of substances .
Synthesis Analysis
The synthesis of N2-Cyclohexyl-N1-phenylhydrazine involves the reaction of the indole alkaloid norfluorocurarine with phenylhydrazine . The reaction was carried out with the hydrated form of norfluorocurarine hydrochloride and phenylhydrazine sulfate and chloride .Molecular Structure Analysis
The molecular structure of N2-Cyclohexyl-N1-phenylhydrazine is characterized by a molar mass of 190.28472 . An x-ray crystal structure analysis found that the phenylhydrazine was bonded through its N atoms to C2 and C17 .Chemical Reactions Analysis
The reaction of N2-Cyclohexyl-N1-phenylhydrazine involves the addition of phenylhydrazine through its N atoms to C2 and C17 of 12-hydroxynorfluorocurarine to form a pseudoaromatic pyrazole ring and eliminate an H2O molecule . This reaction is accompanied by cleavage of the indole N1–C2 bond to form an exocyclic NH2 group .Scientific Research Applications
Antifungal Agents
N2-Cyclohexyl-N1-phenylhydrazine, as a type of N′-phenylhydrazide, has been studied for its potential as an antifungal agent . In a study, fifty-two kinds of N′-phenylhydrazides were designed and synthesized, and their antifungal activity in vitro against five strains of C. albicans (Candida albicans) was evaluated . The study found that all prepared compounds showed varying degrees of antifungal activity against C. albicans . Some compounds even demonstrated better inhibitory activities against fluconazole-resistant fungi C. albicans than fluconazole . The study concluded that the N′-phenylhydrazide scaffold showed potential in the development of antifungal lead compounds .
Pharmaceutical Testing
N2-Cyclohexyl-N1-phenylhydrazine is used in pharmaceutical testing . High-quality reference standards of this compound are available for accurate results in pharmaceutical testing .
Mechanism of Action
Safety and Hazards
N2-Cyclohexyl-N1-phenylhydrazine is classified as a hazardous substance. It is combustible and toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause an allergic skin reaction . It is suspected of causing genetic defects and may cause cancer . It causes damage to organs through prolonged or repeated exposure .
properties
IUPAC Name |
1-cyclohexyl-2-phenylhydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12/h1,3-4,7-8,12-14H,2,5-6,9-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUHXCOGOBLTVJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NNC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60454626 |
Source
|
| Record name | N2-Cyclohexyl-N1-phenylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60454626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N2-Cyclohexyl-N1-phenylhydrazine | |
CAS RN |
53656-81-8 |
Source
|
| Record name | N2-Cyclohexyl-N1-phenylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60454626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-Fluorophenyl)-3-methylthio-4,5-dihydro-2H-benzo[g]indazole](/img/structure/B1624491.png)
